3-Methoxy-2-pyrazinecarboxamide

• CAS No.: 21279-63-0
• Molecular Formula: C6H7N3O2
• Molecular Weight: 153.14 g/mol
• IUPAC Name: 3-methoxypyrazine-2-carboxamide
• InChI: InChI=1S/C6H7N3O2/c1-11-6-4(5(7)10)8-2-3-9-6/h2-3H,1H3,(H2,7,10)
• InChI Key: LZYQFKPLSBGGTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1C(=O)N

Description

3-Methoxy-2-pyrazinecarboxamide is a useful research compound. Its molecular formula is C6H7N3O2 and its molecular weight is 153.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 1 g (10.1 mmol) of 2-amino-2-cyanoacetamide was initially charged in 10 g of methanol. 0.25 g (1.4 mmol) of sodium methoxide solution (30%) was added and the mixture was stirred at 20° C. for 2 hours. After neutralization with 0.084 g (1.4 mmol) of acetic acid, 2.27 g (20 mmol) of glyoxal solution (40%) was added. The mixture was stirred at 20° C. for 2 hours and then at 50° C. for 2 hours. The solvent was distilled off. This gave 0.75 g of 3-methyoxypyrazine-2-carboxamide. The yield was 50 percent. Other data concerning the title product was: